Cas no 1369346-75-7 (3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel-
• CAS No: 1369346-75-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD22071375
• CID: 5218267
• Update Time: 2025-06-14

3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel-
• trans-2-Methyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD22071375
• Inchi： 1S/C6H11NO2/c1-4-5(6(8)9)2-3-7-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： SGNKGPSXXFQUHT-UHNVWZDZSA-N
• SMILES： N1CC[C@H](C(O)=O)[C@H]1C

Additional information on 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel-

Comprehensive Analysis of 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel- (CAS No. 1369346-75-7)

The compound 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel- (CAS No. 1369346-75-7) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The rel-(2R,3S) configuration of this compound is particularly noteworthy, as it influences its interactions in asymmetric synthesis and drug development.

In recent years, the demand for chiral building blocks like 3-Pyrrolidinecarboxylic acid, 2-methyl- has surged due to their role in designing enantioselective catalysts and therapeutic agents. Researchers are increasingly focusing on stereospecific synthesis and green chemistry approaches to produce such compounds efficiently. The compound’s CAS No. 1369346-75-7 is frequently searched in academic databases, reflecting its relevance in modern organic chemistry.

One of the key trends in the field is the integration of AI-driven drug discovery and computational chemistry to optimize the use of chiral intermediates like (2R,3S)-rel-2-methyl-3-pyrrolidinecarboxylic acid. These technologies accelerate the identification of novel applications, such as its potential in peptide mimetics or enzyme inhibitors. Additionally, the compound’s low toxicity profile and high stability make it a preferred choice for sustainable research initiatives.

The synthesis of 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel- often involves asymmetric hydrogenation or enzymatic resolution, methods that align with the growing emphasis on eco-friendly processes. Its pyrrolidine core is structurally similar to proline, a feature exploited in the development of conformationally constrained peptides. This similarity has sparked interest in its use for bioactive scaffold design, particularly in neurodegenerative and metabolic disorder research.

From a commercial perspective, suppliers of CAS No. 1369346-75-7 highlight its high purity and batch consistency, critical for reproducibility in industrial and academic settings. The compound’s chiral purity is often verified via HPLC or NMR, ensuring compliance with stringent regulatory standards. As the pharmaceutical industry shifts toward personalized medicine, the demand for enantiomerically pure intermediates like this pyrrolidine derivative is expected to grow.

In summary, 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3S)-rel- represents a versatile and scientifically significant compound. Its applications span drug discovery, catalysis, and material science, driven by advancements in synthetic methodology and computational modeling. Researchers and manufacturers alike continue to explore its potential, making it a focal point in contemporary chemical innovation.